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Compound of Interest

Compound Name: Ostarine-d4

Cat. No.: B10824224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of deuterated Ostarine, a compound of significant interest in various research and
development fields. This document details available quantitative data, outlines relevant
experimental protocols, and visualizes key biological pathways and experimental workflows.

Introduction

Ostarine, also known as Enobosarm or MK-2866, is a non-steroidal selective androgen
receptor modulator (SARM). Its deuterated analogue, Ostarine-d4, is a stable isotope-labeled
version of the molecule where four hydrogen atoms on the phenoxy ring have been replaced
with deuterium. This isotopic substitution makes it a valuable tool in metabolic studies,
pharmacokinetic research, and as an internal standard for quantitative analysis by mass
spectrometry. Understanding the physicochemical properties of deuterated Ostarine is crucial
for its accurate application in these scientific endeavors.

Physicochemical Properties

The following tables summarize the key physicochemical properties of both Ostarine and its
deuterated form, Ostarine-d4.
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Table 1: C | Physicochemical :

Deuterated Ostarine

Property Ostarine .
(Ostarine-d4)

(2S)-3-(4-cyanophenoxy)-N-[4-  (2S)-3-(4-cyanophenoxy-d4)-
cyano-3- N-[4-cyano-3-

Chemical Name ) ]
(trifluoromethyl)phenyl]-2- (trifluoromethyl)phenyl]-2-

hydroxy-2-methylpropanamide  hydroxy-2-methylpropanamide

Enobosarm, MK-2866, GTx- Enobosarm-d4, MK-2866-d4,
Synonyms

024 GTx-024-d4
CAS Number 841205-47-8 1202044-20-9[1]
Molecular Formula C19H14F3N303 C19H10D4F3N303[1]
Appearance White to off-white solid Solid

) ) >99% deuterated forms (di-da)

Isotopic Purity N/A

[1]

Jable 2: Molar M | Melti .

Deuterated Ostarine

Property Ostarine .
(Ostarine-d4)
Molecular Weight 389.33 g/mol 393.35 g/mol [2]
Exact Mass 389.0987 g/mol 393.1238 g/mol
) ) - 92-94 °C (for a deuterated
Melting Point Not specified

form)

Table 3: Solubility Data
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Deuterated Ostarine

Solvent Ostarine Solubility . .
(Ostarine-d4) Solubility

DMSO ~15 mg/mL Soluble[1]

DMF ~15 mg/mL Soluble[1]

Ethanol ~25 mg/mL Not specified

Methanol Not specified Soluble[1]

Aqueous Buffer (PBS, pH 7.2)

) ~0.2 mg/mL Not specified
with Ethanol (1:4)

Experimental Protocols

Detailed experimental protocols for the determination of physicochemical properties are
essential for reproducibility and accuracy. Below are generalized yet detailed methodologies for
key experiments.

Determination of Melting Point (Capillary Method)

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.

» Apparatus: Mel-Temp apparatus or similar, capillary tubes, thermometer.
e Procedure:

o Asmall, finely powdered sample of the deuterated Ostarine is packed into a capillary tube

to a height of 2-3 mm.
o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated at a controlled rate. An initial rapid heating can be used to
approximate the melting point, followed by a slower, more precise measurement (1-2 °C
per minute) as the approximate melting point is approached.
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o The temperature range is recorded from the point at which the first drop of liquid appears
to the temperature at which the entire sample has melted. For a pure substance, this
range should be narrow.

Determination of Aqueous Solubility (Shake-Flask
Method)

The equilibrium solubility of a compound in a specific aqueous medium is a critical parameter.
The shake-flask method is a common and reliable technique.

o Apparatus: Orbital shaker with temperature control, centrifuge, analytical balance, HPLC or
UV-Vis spectrophotometer.

e Procedure:

o An excess amount of deuterated Ostarine is added to a known volume of the desired
agueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed flask.

o The flask is agitated in an orbital shaker at a constant temperature (e.g., 25 °C or 37 °C)
for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o After equilibration, the suspension is centrifuged to separate the undissolved solid.
o An aliguot of the supernatant is carefully removed and filtered.

o The concentration of deuterated Ostarine in the filtrate is determined using a validated
analytical method, such as HPLC or UV-Vis spectrophotometry.

Characterization by Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry is a powerful tool for the identification and
guantification of deuterated compounds.

 Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass
spectrometer (e.g., a triple quadrupole or high-resolution mass spectrometer).

o Sample Preparation: A stock solution of deuterated Ostarine is prepared in a suitable organic
solvent (e.g., methanol) and then diluted to the desired concentration.
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» Chromatographic Conditions: A reverse-phase C18 column is typically used with a mobile
phase gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with an
additive like formic acid to improve ionization.

o Mass Spectrometry Parameters: The mass spectrometer is operated in a suitable ionization
mode (positive or negative electrospray ionization). For quantitative analysis, multiple
reaction monitoring (MRM) is employed, where specific precursor-to-product ion transitions
are monitored. For structural confirmation, full scan and product ion scan modes are used to
determine the exact mass and fragmentation pattern.

Signaling Pathways and Experimental Workflows

The biological effects of Ostarine are mediated through its interaction with the androgen
receptor and subsequent modulation of downstream signaling pathways. The following
diagrams illustrate these processes and a typical experimental workflow for characterizing
deuterated Ostarine.
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Caption: Ostarine's mechanism of action via the Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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